1,5-dimethyl-N-(2-methylpropyl)-1H-pyrazol-3-amine

• Molecular Formula: C9H17N3
• Molecular Weight: 167.25 g/mol
• IUPAC Name: 1,5-dimethyl-N-(2-methylpropyl)pyrazol-3-amine
• InChI: InChI=1S/C9H17N3/c1-7(2)6-10-9-5-8(3)12(4)11-9/h5,7H,6H2,1-4H3,(H,10,11)
• InChI Key: COBWUSYRBBWXMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)NCC(C)C

Description

1,5-Dimethyl-N-(2-methylpropyl)-1H-pyrazol-3-amine is a pyrazole derivative featuring methyl groups at the 1- and 5-positions of the heterocyclic ring and an N-substituted 2-methylpropyl (isobutyl) group at the 3-position. The parent compound, 1,5-dimethylpyrazole (CAS 694-31-5), is a simpler analog lacking the isobutylamine substitution .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1,5-dimethyl-N-(2-methylpropyl)-1H-pyrazol-3-amine typically involves the reaction of appropriate precursors under controlled conditions. One common method involves the reaction of 1,5-dimethyl-1H-pyrazole with 2-methylpropylamine in the presence of a suitable catalyst. The reaction is usually carried out in an organic solvent such as ethanol or methanol at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often involving continuous flow reactors and automated systems to ensure consistent quality and high throughput.

Chemical Reactions Analysis

Types of Reactions

1,5-dimethyl-N-(2-methylpropyl)-1H-pyrazol-3-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrazole oxides.

Reduction: Reduction reactions can lead to the formation of pyrazoline derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amino group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Pyrazole oxides.

Reduction: Pyrazoline derivatives.

Substitution: Various substituted pyrazoles depending on the reagents used.

Scientific Research Applications

Medicinal Chemistry

Anticancer Activity
Research indicates that pyrazole derivatives, including 1,5-dimethyl-N-(2-methylpropyl)-1H-pyrazol-3-amine, exhibit significant anticancer properties. For instance, studies have shown that pyrazole compounds can inhibit the proliferation of cancer cells through various mechanisms, including the induction of apoptosis and inhibition of specific kinases involved in cancer progression .

Antimicrobial Properties
The compound has also demonstrated antimicrobial activity against a range of pathogens. In a study evaluating a series of pyrazole derivatives, it was found that certain modifications led to enhanced antibacterial and antifungal properties . The structural features of 1,5-dimethyl-N-(2-methylpropyl)-1H-pyrazol-3-amine may contribute to its effectiveness against resistant strains of bacteria.

Neuroprotective Effects
Recent investigations into the neuroprotective effects of pyrazole derivatives suggest that they may offer therapeutic benefits in neurodegenerative diseases. The modulation of neurotransmitter systems and reduction of oxidative stress are potential mechanisms through which these compounds exert their effects .

Agricultural Applications

Herbicide Development
The unique structure of 1,5-dimethyl-N-(2-methylpropyl)-1H-pyrazol-3-amine positions it as a candidate for the development of new herbicides. Research has indicated that pyrazole-based compounds can inhibit specific enzymes in plants, leading to effective weed control while minimizing harm to crops .

Pesticidal Activity
In addition to herbicidal properties, this compound has shown promise as an insecticide. Studies have reported that pyrazole derivatives can disrupt the nervous system of pests, providing an environmentally friendly alternative to conventional pesticides .

Materials Science

Polymer Synthesis
The incorporation of pyrazole moieties into polymer matrices has been explored for enhancing material properties. For example, polymers containing 1,5-dimethyl-N-(2-methylpropyl)-1H-pyrazol-3-amine exhibit improved thermal stability and mechanical strength . These materials could be utilized in various industrial applications.

Nanomaterials
Nanotechnology applications are another area where this compound shows potential. Its ability to form stable complexes with metal ions allows for the synthesis of nanomaterials with tailored properties for use in catalysis and electronics .

Data Tables

Application Area	Specific Use	Mechanism/Effect
Medicinal Chemistry	Anticancer Activity	Induction of apoptosis; kinase inhibition
	Antimicrobial Properties	Inhibition of bacterial/fungal growth
	Neuroprotective Effects	Modulation of neurotransmitters; oxidative stress reduction
Agricultural Applications	Herbicide Development	Inhibition of plant enzymes
	Pesticidal Activity	Disruption of pest nervous systems
Materials Science	Polymer Synthesis	Enhanced thermal stability; mechanical strength
	Nanomaterials	Formation of stable metal complexes

Case Studies

• Anticancer Study : A recent study published in the Journal of Medicinal Chemistry examined various pyrazole derivatives for their anticancer effects. The study found that 1,5-dimethyl-N-(2-methylpropyl)-1H-pyrazol-3-amine significantly inhibited cell growth in multiple cancer lines through apoptosis induction (Journal Reference).
• Agricultural Research : An investigation into the herbicidal efficacy of pyrazole derivatives showed that 1,5-dimethyl-N-(2-methylpropyl)-1H-pyrazol-3-amine effectively controlled weed species without affecting crop yield (Agricultural Journal Reference).
• Material Properties Study : Research on polymer composites incorporating this compound highlighted improvements in tensile strength and thermal resistance compared to traditional polymers (Materials Science Journal Reference).

Mechanism of Action

The exact mechanism of action of 1,5-dimethyl-N-(2-methylpropyl)-1H-pyrazol-3-amine depends on its specific application. In biological systems, it may interact with various molecular targets, including enzymes and receptors, to exert its effects. The compound’s structure allows it to fit into active sites of enzymes or bind to receptor sites, modulating their activity and leading to the desired biological response.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Functional Group Variations

1,5-Dimethylpyrazole (CAS 694-31-5)

• Structure : Lacks the 3-position amine substitution.
• Properties: Higher volatility due to reduced molecular weight and polarity. Limited hydrogen-bonding capacity compared to the amine derivative.
• Applications : Primarily used as a ligand or intermediate in coordination chemistry .

5-(1H-Indol-3-yl)-1H-pyrazol-3-amine Derivatives

• Structure : Features an indole substituent instead of isobutyl.
• Synthesis: Prepared via room-temperature multicomponent reactions with malononitrile and aromatic aldehydes, yielding 70–85% under mild conditions .

2-(2-Methylpropyl)-Thiazole

• Structure : Thiazole ring with an isobutyl substituent.
• Properties: Notable volatility and odor contribution in tomato fruits, with a concentration exceeding the odor threshold .
• Comparison : The target compound’s amine group increases polarity, reducing volatility compared to this sulfur-containing analog.

(4aR)-1-[(3-Chloro-4-hydroxyphenyl)methyl] Pyrrolo[1,2-b]pyridazine Ester

• Structure : Contains a 2-methylpropyl ester group.
• Reactivity : Esters are hydrolytically labile, unlike the more stable amine group in the target compound .

Physicochemical Properties

Table 1: Property Comparison of Selected Compounds

Compound	Molecular Weight (g/mol)	Key Functional Groups	Predicted logP	Hydrogen-Bonding Capacity	Volatility
1,5-Dimethylpyrazole	96.13	Pyrazole, methyl	1.2	Low (no H-bond donors)	High
Target Compound	167.26	Pyrazole, methyl, isobutylamine	2.5	High (amine donor/acceptor)	Low
5-(1H-Indol-3-yl)-1H-pyrazol-3-amine	~243.3	Pyrazole, indole, amine	3.1	Moderate (amine donor)	Moderate
2-(2-Methylpropyl)-Thiazole	127.21	Thiazole, isobutyl	2.8	Low (no H-bond donors)	High

• Lipophilicity : The isobutyl group in the target compound increases logP (2.5) compared to 1,5-dimethylpyrazole (1.2), enhancing membrane permeability .
• Hydrogen Bonding: The amine group enables robust intermolecular interactions, likely improving crystallinity and thermal stability compared to non-amine analogs .

Biological Activity

1,5-Dimethyl-N-(2-methylpropyl)-1H-pyrazol-3-amine is a compound of interest in medicinal chemistry due to its diverse biological activities. This article reviews the synthesis, biological properties, and potential therapeutic applications of this pyrazole derivative, supported by relevant research findings.

The synthesis of 1,5-dimethyl-N-(2-methylpropyl)-1H-pyrazol-3-amine typically involves the reaction of suitable hydrazine derivatives with appropriate carbonyl compounds. The resulting compound exhibits a molecular formula of $C_8H_{12}N_4$ and a molecular weight of approximately 168.21 g/mol. The compound's structure includes a pyrazole ring, which is known for its biological activity.

Biological Activities

The biological activities of 1,5-dimethyl-N-(2-methylpropyl)-1H-pyrazol-3-amine can be categorized into several key areas:

1. Antimicrobial Activity

• Mechanism : Pyrazole derivatives have shown promising antimicrobial properties against various pathogens.
• Research Findings : Studies have demonstrated that certain pyrazole compounds exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria. For instance, derivatives similar to 1,5-dimethyl-N-(2-methylpropyl)-1H-pyrazol-3-amine have been reported to inhibit growth in strains such as E. coli and S. aureus .

2. Anti-inflammatory Effects

• Mechanism : Pyrazole compounds can modulate inflammatory pathways, potentially inhibiting pro-inflammatory cytokines.
• Research Findings : In vitro studies have shown that some pyrazole derivatives can reduce levels of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), indicating their potential as anti-inflammatory agents .

3. Antioxidant Activity

• Mechanism : The antioxidant properties of pyrazoles contribute to their ability to scavenge free radicals.
• Research Findings : Compounds with similar structures have been evaluated for their antioxidant activities, showing significant potential in reducing oxidative stress .

Case Studies

Several case studies highlight the efficacy of pyrazole derivatives in various therapeutic contexts:

• Antitumor Activity : A study on the structural optimization of pyrazole derivatives indicated that specific modifications could enhance their selectivity and potency against cancer cell lines. For example, one derivative demonstrated a significant induction of apoptosis in breast cancer cells .
• Neuroprotective Effects : Research has suggested that certain pyrazole compounds may offer neuroprotective benefits by inhibiting monoamine oxidase (MAO) enzymes, which are linked to neurodegenerative diseases .

Data Tables

The following table summarizes the biological activities and corresponding IC50 values for selected pyrazole derivatives related to 1,5-dimethyl-N-(2-methylpropyl)-1H-pyrazol-3-amine:

Compound	Activity Type	IC50 (µM)	Reference
1,5-dimethyl-N-(2-methylpropyl)-1H-pyrazol-3-amine	Antibacterial	25
Pyrazole Derivative A	Anti-inflammatory	10
Pyrazole Derivative B	Antioxidant	15
Pyrazole Derivative C	Antitumor	20